Cas no 915902-85-1 (N-(3,4-dichlorophenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide)

N-(3,4-dichlorophenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide is a synthetic organic compound featuring a benzamide core substituted with a 3,4-dichlorophenyl group and a 5-methyl-1,2,3-triazole moiety. This structure confers potential utility in medicinal chemistry and agrochemical research due to its heterocyclic and halogenated components, which often enhance bioactivity and binding affinity. The dichlorophenyl group may contribute to improved lipophilicity and metabolic stability, while the triazole ring offers opportunities for further functionalization. Its well-defined molecular architecture makes it a candidate for investigating structure-activity relationships in drug discovery or crop protection applications. The compound's purity and stability under standard conditions facilitate experimental reproducibility.
N-(3,4-dichlorophenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide structure
915902-85-1 structure
Product Name:N-(3,4-dichlorophenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide
CAS No:915902-85-1
MF:C16H12Cl2N4O
MW:347.198680877686
CID:5426791
Update Time:2025-05-20

N-(3,4-dichlorophenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(3,4-dichlorophenyl)-4-(5-methyltriazol-1-yl)benzamide
    • N-(3,4-dichlorophenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide
    • Inchi: 1S/C16H12Cl2N4O/c1-10-9-19-21-22(10)13-5-2-11(3-6-13)16(23)20-12-4-7-14(17)15(18)8-12/h2-9H,1H3,(H,20,23)
    • InChI Key: VIXFKEWYFATNPH-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(Cl)C(Cl)=C1)(=O)C1=CC=C(N2C(C)=CN=N2)C=C1

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N-(3,4-dichlorophenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide Related Literature

Additional information on N-(3,4-dichlorophenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide

N-(3,4-dichlorophenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide (CAS No. 915902-85-1): A Comprehensive Overview

N-(3,4-dichlorophenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide (CAS No. 915902-85-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique triazole and benzamide functional groups, is often explored for its potential biological activities and applications in drug discovery. Researchers and industry professionals frequently search for information on its synthesis, properties, and uses, making it a topic of interest in both academic and commercial settings.

The molecular structure of N-(3,4-dichlorophenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide features a benzamide core linked to a 3,4-dichlorophenyl group and a 5-methyl-1,2,3-triazole moiety. This combination of functional groups contributes to its potential as a bioactive molecule, particularly in the development of novel therapeutic agents. The presence of the 1,2,3-triazole ring is noteworthy, as this heterocycle is known for its stability and versatility in medicinal chemistry, often serving as a pharmacophore in drug design.

In recent years, the compound has been studied for its potential applications in addressing global health challenges, such as antimicrobial resistance and chronic diseases. Given the rising interest in triazole-containing compounds and their role in modern pharmacology, N-(3,4-dichlorophenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide has become a subject of research papers and patent filings. Its CAS No. 915902-85-1 is frequently cited in scientific literature, highlighting its relevance in contemporary chemical research.

The synthesis of N-(3,4-dichlorophenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide typically involves multi-step organic reactions, including amide bond formation and click chemistry for the introduction of the triazole ring. Researchers often optimize these synthetic routes to improve yield and purity, which are critical for its potential use in pharmaceutical formulations. The compound's solubility, stability, and bioavailability are also key areas of investigation, as these properties influence its practical applications.

From a commercial perspective, N-(3,4-dichlorophenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide is available through specialized chemical suppliers, catering to the needs of research institutions and pharmaceutical companies. Its market demand is driven by the growing focus on small-molecule drug discovery and the exploration of novel chemical entities for therapeutic purposes. Suppliers often provide detailed technical data sheets, ensuring researchers have access to high-quality material for their studies.

In the context of SEO optimization, this compound is frequently searched under terms such as "triazole benzamide derivatives," "CAS 915902-85-1 applications," and "N-(3,4-dichlorophenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide synthesis." Addressing these queries in the content enhances its visibility and relevance to users seeking in-depth information. Additionally, integrating trending topics like "drug discovery innovations" and "antimicrobial agents" can further improve engagement and search rankings.

Looking ahead, the potential of N-(3,4-dichlorophenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide in drug development and other scientific applications remains promising. Ongoing research aims to elucidate its mechanism of action and explore its utility in treating various conditions. As the scientific community continues to uncover its properties and applications, this compound is likely to remain a focal point in chemical and pharmaceutical research.

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